Cas no 38315-44-5 (16-phenyl tetranor prostaglandin e2)

16-phenyl tetranor prostaglandin e2 structure
38315-44-5 structure
Product Name:16-phenyl tetranor prostaglandin e2
CAS No:38315-44-5
MF:C22H28O5
MW:372.454727172852
CID:923338
PubChem ID:5283067
Update Time:2025-04-19

16-phenyl tetranor prostaglandin e2 Chemical and Physical Properties

Names and Identifiers

    • 16-phenyl tetranor prostaglandin e2
    • 7-[(2R)-3-hydroxy-2-(3-hydroxy-4-phenylbut-1-enyl)-5-oxocyclopentyl]hept-5-enoic acid
    • CHEBI:165308
    • HMS3648J11
    • 16-phenyl tetranor PGE2
    • SR-01000946437
    • SR-01000946437-1
    • 16-phenyl-tetranor-PGE2
    • PD021124
    • 38315-44-5
    • LMFA03010066
    • (Z)-7-((1R,2R,3R)-3-Hydroxy-2-((S,E)-3-hydroxy-4-phenylbut-1-en-1-yl)-5-oxocyclopentyl)hept-5-enoic acid
    • (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxy-4-phenylbut-1-enyl]-5-oxocyclopentyl]hept-5-enoic acid
    • 9-oxo-11R,15S-dihydroxy-16-phenyl-17,18,19,20-tetranor-5Z,13E-prostadienoic acid
    • 16-phenyl-tetranor-Prostaglandin E2
    • Inchi: 1S/C22H28O5/c23-17(14-16-8-4-3-5-9-16)12-13-19-18(20(24)15-21(19)25)10-6-1-2-7-11-22(26)27/h1,3-6,8-9,12-13,17-19,21,23,25H,2,7,10-11,14-15H2,(H,26,27)/b6-1-,13-12+/t17-,18-,19-,21-/m1/s1
    • InChI Key: DXWJXQSQVUJRNS-YYWARMNLSA-N
    • SMILES: O[C@@H]1CC([C@H](C/C=C\CCCC(=O)O)[C@H]1/C=C/[C@H](CC1C=CC=CC=1)O)=O

Computed Properties

  • Exact Mass: 372.19400
  • Monoisotopic Mass: 372.19367399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 10
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 94.8Ų

Experimental Properties

  • PSA: 94.83000
  • LogP: 2.91350
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